2H-Furo[2,3-E]indole

• CAS No.: 145015-50-5
• Molecular Formula: C10H7NO
• Molecular Weight: 157.172
• IUPAC Name: 2H-furo[2,3-e]indole
• InChI: InChI=1S/C10H7NO/c1-2-9-8(3-5-11-9)10-7(1)4-6-12-10/h1-5H,6H2
• InChI Key: WQSMVLTZOMYNRX-UHFFFAOYSA-N
• SMILES: C1C=C2C=CC3=NC=CC3=C2O1
• Synonyms: 2H-Furo[2,3-e]indole (9CI)

Description

2H-Furo[2,3-E]indole is a fused heterocyclic compound combining an indole core (a bicyclic structure with a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring) and a furan moiety (a five-membered oxygen-containing ring). For instance, fused indole derivatives are often synthesized via methods such as Fischer indole synthesis or transition-metal-catalyzed cyclization, as seen in the preparation of similar compounds like 2H-Furo[2,3-c]pyran-2-one (a structurally related furan-containing heterocycle) .

Comparison with Similar Compounds

Key Observations:

Structural Complexity: 2H-Furo[2,3-E]indole’s fused indole-furan system contrasts with simpler substituted indoles (e.g., fluorinated carboxamides in ) or triazole-functionalized indoles (). Comparatively, 2H-Furo[2,3-c]pyran-2-one () shares a fused furan ring but lacks the indole nitrogen, altering its electronic properties .

Synthetic Efficiency :

• Substituted indole derivatives () exhibit moderate to low yields (10–50%), likely due to steric hindrance in amidation or click reactions. In contrast, fused systems like 2H-Furo[2,3-E]indole may require multi-step synthesis, though methods like Fischer indole synthesis (used for analogous compounds) could streamline production .

Functional Group Impact :

• Fluorine or bromine substituents () enhance metabolic stability and lipophilicity, critical for drug design. The furan oxygen in 2H-Furo[2,3-E]indole could similarly influence solubility and hydrogen-bonding capacity.

Applications :

• While fluorinated indoles () target pharmaceutical intermediates, 2H-Furo[2,3-c]pyran-2-one derivatives () are explored as plant growth regulators. 2H-Furo[2,3-E]indole’s applications remain speculative but may align with bioactive heterocycle research.

Research Findings and Trends

• Spectral Data : Substituted indoles (e.g., ) show distinct ^1H-NMR signals for NHCO (δ 12.1–12.33 ppm) and aromatic protons (δ 7.0–8.85 ppm), which would differ in 2H-Furo[2,3-E]indole due to furan ring currents .
• Thermal Stability : High melting points (~230–250°C) in carboxamide indoles () suggest strong intermolecular forces, whereas fused systems like 2H-Furo[2,3-E]indole may exhibit lower melting points due to reduced symmetry.
• Biological Relevance : Triazole-containing indoles () demonstrate antioxidant properties, highlighting the role of heteroatoms in bioactivity—a trend that could extend to 2H-Furo[2,3-E]indole .